Cas no 893939-57-6 (ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)

• Product Name: ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate
• CAS No: 893939-57-6
• MF: C₁₇H₁₉N₅O₅
• MW: 373.363263368607
• CID: 5854856
• PubChem ID: 16801305
• Update Time: 2025-11-01

ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[3-(3,4-dimethoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]propanoate
• ethyl 2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)propanoate
• 893939-57-6
• AKOS024616134
• ethyl 2-[3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]propanoate
• F1876-1330
• ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate

• Inchi： 1S/C17H19N5O5/c1-5-27-17(24)10(2)21-9-18-15-14(16(21)23)19-20-22(15)11-6-7-12(25-3)13(8-11)26-4/h6-10H,5H2,1-4H3
• InChI Key： MTRHJLWJFMYHDE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N1C=NC2N(C3=CC=C(OC)C(OC)=C3)N=NC=2C1=O)C

Computed Properties

• Exact Mass: 373.13861872g/mol
• Monoisotopic Mass: 373.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate

Ethyl 2-(3-(3,4-Dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl)propanoate: A Comprehensive Overview

The compound Ethyl 2-(3-(3,4-Dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl)propanoate, with the CAS number 893939-57-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their potential applications in drug discovery and development. The molecule's structure is characterized by a triazolopyrimidine core with a substituted phenyl group and an ethyl ester moiety.

The synthesis of this compound involves a series of intricate chemical reactions that highlight the importance of stereochemistry and regioselectivity. Researchers have employed various methodologies to construct the triazolopyrimidine framework, including cyclocondensation reactions and tandem cyclization processes. The presence of the 3,4-dimethoxyphenyl group introduces additional complexity to the molecule due to its potential for hydrogen bonding and π-interactions. These properties make it a promising candidate for studying bioavailability and pharmacokinetics.

Recent studies have focused on the biological activity of this compound. In vitro assays have revealed its potential as an inhibitor of certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, preliminary results suggest that it may exhibit anti-proliferative effects on cancer cell lines by modulating key signaling pathways. Furthermore, its ability to cross the blood-brain barrier has been explored in preclinical models, indicating its potential utility in treating central nervous system disorders.

The structural features of this compound also make it an attractive target for medicinal chemistry optimization. The ethyl ester group can be readily modified to enhance solubility or improve pharmacokinetic profiles. Additionally, the triazolopyrimidine ring system provides a versatile platform for further functionalization with bioactive substituents. These modifications could lead to derivatives with enhanced efficacy and reduced toxicity.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods have provided critical insights into its molecular structure and purity. Furthermore, computational chemistry tools have been employed to predict its physicochemical properties and interactions with biological targets.

In terms of applications beyond drug discovery, this compound has shown promise in materials science due to its unique electronic properties. Its ability to form stable coordination complexes with metal ions has opened avenues for its use in catalysis and sensor development. Moreover, its photophysical properties make it a candidate for applications in optoelectronics.

Despite these advancements, there remain challenges in fully understanding the mechanistic details of this compound's biological activity. Ongoing research is focused on elucidating its mode of action at molecular levels using techniques such as X-ray crystallography and cryo-electron microscopy. Additionally, efforts are being made to scale up its synthesis for large-scale testing in clinical trials.

In conclusion,Ethyl 2-(3-(3,4-Dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,triazolo[4,5-d]pyrimidin-6-yl)propanoate) represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its intricate structure and diverse functional groups position it as a valuable tool in advancing both basic research and applied sciences.